1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C10H11BrOS
• Molecular Weight: 259.16 g/mol
• IUPAC Name: 1-[(3-bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C10H11BrOS/c11-8-2-5-13-9(8)6-10(7-12)3-1-4-10/h2,5,7H,1,3-4,6H2
• InChI Key: BSKMHRBBDAJKEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2=C(C=CS2)Br)C=O

Description

1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde (CAS: 1934911-63-3) is a brominated thiophene derivative featuring a cyclobutane-carbaldehyde core. Its molecular formula is C₁₀H₁₁BrOS, with a molecular weight of 259.16 g/mol . The compound’s structure combines a rigid cyclobutane ring with a thiophene moiety substituted at the 3-position with bromine, enhancing its electronic and steric properties. This aldehyde is primarily utilized in organic synthesis, particularly in cross-coupling reactions (e.g., Suzuki-Miyaura) and as a precursor for pharmaceuticals or materials science applications. Its synthesis typically involves functionalization of cyclobutane-carbaldehyde derivatives with bromothiophene units under catalytic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde typically involves the bromination of thiophene followed by a series of reactions to introduce the cyclobutane and carbaldehyde functionalities. One common method includes:

Bromination of Thiophene: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to yield 3-bromothiophene.

Formation of the Cyclobutane Ring: The brominated thiophene undergoes a reaction with a suitable cyclobutane precursor under specific conditions to form the cyclobutane ring.

Introduction of the Carbaldehyde Group:

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods with optimizations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions: 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The bromine atom on the thiophene ring can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, or other oxidizing agents under acidic or basic conditions.

Reduction: NaBH4 or LiAlH4 in solvents like ethanol or ether.

Substitution: Nucleophiles such as amines, thiols, or organometallic reagents under appropriate conditions.

Major Products:

Oxidation: 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carboxylic acid.

Reduction: 1-[(3-Bromothiophen-2-yl)methyl]cyclobutanol.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde has several scientific research applications, including:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound’s structure makes it a potential candidate for drug development, particularly in designing molecules with specific biological activities.

Material Science: It can be used in the development of novel materials with unique electronic or optical properties.

Biological Studies: The compound can be used to study the interactions of brominated thiophenes with biological systems.

Mechanism of Action

The mechanism of action of 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The brominated thiophene moiety can participate in various interactions, including hydrogen bonding, π-π stacking, and halogen bonding, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Weight (g/mol)	Purity (%)	Key Reactivity Features
1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde	259.16	95	High Suzuki coupling efficiency; steric hindrance at 3-Br position
1-[(5-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde	259.16	95	Enhanced Pd-catalyst accessibility due to 5-Br position
1-(Naphthalen-2-yl)cyclobutane-1-carbaldehyde	198.27	95	High hydrophobicity; limited cross-coupling utility
1-(Oxolan-2-yl)cyclobutane-1-carbaldehyde	154.21	95	Polar solvent compatibility; low thermal stability

Biological Activity

1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde is an organic compound notable for its unique structure, which combines a cyclobutane ring with a brominated thiophene moiety and an aldehyde functional group. This compound has garnered interest in medicinal chemistry due to its potential biological activities and applications. Understanding its biological activity is crucial for evaluating its therapeutic potential.

Chemical Structure and Properties

The molecular formula of 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde is $C_{10}H_{11}BrOS$, with a molecular weight of approximately 259.16 g/mol. The presence of the reactive aldehyde group suggests it can participate in various chemical reactions, making it a versatile intermediate in organic synthesis.

Research indicates that compounds structurally similar to 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde can modulate enzyme activity and receptor binding through various interactions, including hydrogen bonding and halogen bonding. These interactions are essential for assessing the compound's potential therapeutic effects and its mechanisms within biological pathways .

Antimicrobial Activity

Preliminary studies have suggested that similar compounds exhibit antimicrobial properties. For instance, brominated thiophene derivatives have shown activity against various bacterial strains, which may be attributed to their ability to disrupt microbial cell membranes or interfere with metabolic processes. Further investigation into the specific antimicrobial activity of 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde is warranted.

Cytotoxicity Studies

Cytotoxicity assays are crucial for determining the safety profile of new compounds. While specific data on 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde is limited, related compounds have been evaluated for their cytotoxic effects on cancer cell lines. Such studies typically utilize assays like MTT or XTT to measure cell viability following treatment with varying concentrations of the compound .

Comparative Analysis with Related Compounds

To better understand the biological activity of 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde, it is useful to compare it with structurally related compounds:

Compound Name	Molecular Formula	Key Features
1-(3-Bromothiophen-2-yl)methylcyclobutane-1-carbaldehyde	C10H11BrOS	Different bromine position; potential reactivity variations
1-(4-Bromothiophen-2-yl)methylcyclobutane-1-carbaldehyde	C10H11BrOS	Variation in bromine position affecting reactivity
1-(3-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	C10H12O	Hydroxyl group instead of bromine; different reactivity profile

Case Studies and Research Findings

Several studies have investigated the biological activities of related compounds, providing insights into possible effects:

• Antimicrobial Studies : A study on brominated thiophene derivatives demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting that similar structures may possess comparable efficacy.
• Cytotoxicity Assays : Research on related cyclobutane derivatives indicated varying degrees of cytotoxicity against cancer cell lines, highlighting the importance of structural modifications in influencing biological outcomes .
• Enzyme Inhibition : Compounds with similar functional groups have been shown to inhibit specific enzymes involved in metabolic pathways, which could be a mechanism through which 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde exerts its biological effects .

Q & A

Q. What are the optimal synthetic routes for preparing 1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde, and how can yield/purity be improved?

Methodological Answer: Synthesis typically involves multi-step processes, including cyclobutane ring formation, bromothiophene coupling, and aldehyde functionalization. Key optimization strategies include:

• Catalyst Screening : Testing palladium-based catalysts (e.g., Suzuki coupling) for bromothiophene-cyclobutane coupling efficiency .
• Solvent Selection : Polar aprotic solvents (e.g., DMF or THF) enhance reaction homogeneity, while reducing steric hindrance during cyclization.
• Purification Techniques : Column chromatography with gradients of ethyl acetate/hexane improves purity, while recrystallization in ethanol removes residual impurities.
• Reaction Monitoring : Using TLC or HPLC to track intermediate formation (e.g., cyclobutane-carbaldehyde precursors) ensures step completion before proceeding .

Q. Which spectroscopic techniques are most effective for characterizing this compound’s structure?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Identifies protons on the cyclobutane ring (δ 2.5–3.5 ppm) and aldehyde proton (δ 9.5–10.5 ppm).
  • ¹³C NMR : Confirms the carbaldehyde carbon (δ ~190–200 ppm) and bromothiophene carbons (δ 110–130 ppm) .
• Mass Spectrometry (HRMS) : Validates molecular weight (259.16 g/mol) and isotopic patterns from bromine (1:1 ratio for ⁷⁹Br/⁸¹Br) .
• FT-IR : Detects aldehyde C=O stretching (~1700 cm⁻¹) and C-Br vibrations (~600 cm⁻¹) .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?

Methodological Answer:

• Molecular Docking : Software like AutoDock Vina or Schrödinger Suite models binding affinities. Focus on halogen bonding between the bromine atom and protein residues (e.g., lysine or histidine) .
• DFT Calculations : Evaluate electron density distribution to identify reactive sites (e.g., aldehyde group for nucleophilic attacks) .
• MD Simulations : Simulate binding stability over time (≥100 ns trajectories) to assess conformational changes in target proteins .

Q. How should researchers address contradictory data in reported biological activities (e.g., varying IC₅₀ values)?

Methodological Answer: Contradictions may arise from:

• Assay Variability : Standardize protocols (e.g., cell line selection, incubation time) using guidelines like NIH’s Assay Guidance Manual.
• Compound Purity : Verify purity (>95% via HPLC) to exclude impurities affecting activity .
• Stereochemical Factors : Analyze whether racemic mixtures vs. enantiopure forms were tested. Chiral HPLC or X-ray crystallography clarifies stereochemistry .
• Control Experiments : Compare with structurally similar analogs (e.g., 1-(2-Fluorophenyl)cyclobutane derivatives) to isolate bromothiophene’s role .

Q. What strategies enable selective functionalization of the aldehyde group without disrupting the bromothiophene moiety?

Methodological Answer:

• Protection/Deprotection : Use diethyl acetal to protect the aldehyde during bromothiophene reactions, followed by acidic hydrolysis (e.g., HCl/MeOH) .
• Mild Reaction Conditions : Employ low-temperature (-78°C) nucleophilic additions (e.g., Grignard reagents) to avoid C-Br bond cleavage .
• Chemoselective Catalysis : Utilize organocatalysts (e.g., proline derivatives) for aldehyde-specific reactions like aldol condensations .

Q. Comparative Analysis & Applications

Q. How does halogen substitution (Br vs. Cl/F) impact reactivity and bioactivity in cyclobutane-thiophene derivatives?

Methodological Answer:

• Reactivity : Bromine’s larger atomic radius enhances polarizability, facilitating halogen bonding in enzyme inhibition (cf. chlorine’s weaker interactions) .
• Bioactivity : Brominated analogs show higher IC₅₀ values (e.g., 2.3 μM vs. 5.7 μM for chlorinated analogs in kinase inhibition assays) due to improved target binding .
• Synthetic Accessibility : Bromine’s lower electronegativity simplifies cross-coupling reactions vs. fluorine’s demanding conditions .

Q. What are the limitations of using this compound in photodynamic therapy or catalysis?

Methodological Answer:

• Photostability : The bromothiophene moiety may undergo photodegradation under UV light. Mitigate via co-administration of antioxidants (e.g., ascorbic acid) .
• Catalytic Inertness : The aldehyde group’s electrophilicity limits use in redox catalysis. Modify via reduction to alcohol or conversion to Schiff bases for metal coordination .